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Cat. No.: B1171563

For Researchers, Scientists, and Drug Development Professionals

Introduction

2-Octenoic acid, a monounsaturated medium-chain fatty acid, is a molecule of increasing
interest within the scientific community.[1] Naturally occurring as a metabolite in humans and
various organisms, it is implicated in a range of biological processes, including lipid metabolism
and cell signaling.[2][3] Its potential antimicrobial and insecticidal properties further underscore
its significance for research and development.[4][5][6] This technical guide provides an in-depth
overview of the commercial availability of 2-octenoic acid for research purposes, alongside a
summary of its biological activities, relevant experimental protocols, and associated signaling
pathways.

Commercial Availability

2-Octenoic acid is readily available for laboratory use from several chemical suppliers. It is
typically offered in various purities, from technical grade to high-purity grades suitable for
sensitive analytical and biological studies. The compound is primarily sold for research and
development purposes and is not intended for human or veterinary use.

Below is a summary of representative suppliers and their product offerings. Please note that
pricing and availability are subject to change and should be confirmed directly with the
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suppliers.
. ] Available
Supplier Product Name CAS Number Purity .
Quantities
) ) 2-Octenoic acid,
Sigma-Aldrich ] 1871-67-6 ~85% 59,25¢9
technical grade
RayBiotech 2-Octenoic acid 1871-67-6 98% 5 mg
) trans-2-Octenoic
TCIl America ] 1871-67-6 >98.0% 10 mL, 25 mL
Acid
trans-2-Octenoic
Chem-Impex ) 1871-67-6 =>98% 10 mL
acid
Selleck ] ]
] 2-Octenoic acid 1871-67-6 99.88% -
Chemicals
5 mg, 10 mg,
MOLNOVA 2-Octenoic acid 1871-67-6 >98% (HPLC) 100 mg, 500 mg,
1g
trans-2-Octenoic ]
Lab Pro Inc. ) 1871-67-6 Min. 98.0% 10 mL
Acid
) o 2-Octenoic acid,
Aladdin Scientific 1871-67-6 85% 59

Technical Grade

Biological Activities and Signaling Pathways

2-Octenoic acid exhibits a range of biological activities, making it a versatile molecule for

research in various fields.

Antimicrobial and Antifungal Activity

trans-2-Octenoic acid has demonstrated notable antimicrobial properties against both bacteria

and fungi.[4][7] Its mechanism of action is believed to involve the disruption of microbial cell

membranes and impairment of metabolic processes.[4] Studies have shown its effectiveness

against common pathogens such as Staphylococcus aureus and Escherichia coli.[7]

© 2025 BenchChem. All rights reserved.

2/9

Tech Support


https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b074504
https://www.smolecule.com/products/s623339
https://www.benchchem.com/product/b074504
https://www.smolecule.com/products/s623339
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Furthermore, it has been identified as a key antifungal metabolite produced by the bacterium
Bacillus subtilis, inhibiting the growth of fungal mycelium.[4]

Insecticidal Properties

Research has indicated the potential of 2-octenoic acid as an insecticide. Studies using the
wax moth larvae (Galleria mellonella) have shown that topical application of 2-octenoic acid
can be lethal, inducing apoptosis in immunocompetent cells (hemocytes).[5] This effect is
associated with the activation of caspases and an increase in reactive oxygen/nitrogen
species.[5]

Role in Lipid Metabolism and Signaling

2-Octenoic acid is a naturally occurring metabolite involved in lipid metabolism.[2] It is
produced through the hepatic microsomal oxidation of aliphatic aldehydes.[2] Studies in animal
models suggest a link between increased levels of trans-2-octenoic acid and systemic fat
accumulation, potentially through the regulation of genes involved in lipogenesis.[3][4]

Recent metabolomic studies have highlighted the role of 2-octenoic acid as a signaling
molecule. In the context of gut-liver crosstalk, trans-2-octenoic acid is one of several
metabolites that may act as signal molecules between the gut and the liver, influencing lipid
metabolism pathways.[3] Furthermore, in studies of hyperuricemia in athletes, 2-octenoic acid
was identified as a central hub in a metabolic network involving acylcarnitines, suggesting a
role in mitochondrial 3-oxidation.[1] It has also been implicated in the Toll-like receptor 4 (TLR4)
signaling pathway, a critical pathway in the inflammatory response to sepsis.[3]

Experimental Protocols

This section provides detailed methodologies for key experiments involving 2-octenoic acid,
based on published research.

In Vitro Antimicrobial Susceptibility Testing

This protocol is a generalized approach for determining the minimum inhibitory concentration
(MIC) of 2-octenoic acid against bacterial strains.

Materials:
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2-Octenoic acid

Bacterial strains (e.g., Staphylococcus aureus, Escherichia coli)
Mueller-Hinton Broth (MHB)

96-well microtiter plates

Spectrophotometer (for measuring optical density at 600 nm)
Dimethyl sulfoxide (DMSO) for stock solution preparation
Methodology:

Preparation of 2-Octenoic Acid Stock Solution: Prepare a stock solution of 2-octenoic acid
in DMSO. The final concentration of DMSO in the assay should be kept low (e.g., <1%) to
avoid solvent toxicity to the bacteria.

Bacterial Culture Preparation: Inoculate the test bacterial strains in MHB and incubate
overnight at 37°C.

Assay Setup: Dilute the overnight bacterial culture to a standardized concentration (e.g., 5 X
1075 CFU/mL) in fresh MHB.

In a 96-well plate, perform serial two-fold dilutions of the 2-octenoic acid stock solution in
MHB.

Add the standardized bacterial suspension to each well. Include a positive control (bacteria
in MHB without 2-octenoic acid) and a negative control (MHB only).

Incubation: Incubate the plates at 37°C for 18-24 hours.

MIC Determination: The MIC is the lowest concentration of 2-octenoic acid that completely
inhibits visible bacterial growth. This can be determined by visual inspection or by measuring
the optical density at 600 nm.

© 2025 BenchChem. All rights reserved. 4/9 Tech Support


https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/product/b1171563?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171563?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

In Vivo and In Vitro Insecticidal Activity Assay using
Galleria mellonella

This protocol is adapted from studies investigating the insecticidal effects of 2-octenoic acid
on G. mellonella.[5]

Materials:

Last instar larvae of Galleria mellonella

e 2-Octenoic acid

» Acetone or other suitable solvent for topical application

¢ Microinjector or microsyringe

e Hemocyte culture medium

o Fluorescence microscope

e Apoptosis detection kit (e.g., Annexin V/Propidium lodide)
o Caspase activity assay kit

Methodology for In Vivo Assay:

» Dose Preparation: Prepare solutions of 2-octenoic acid in a suitable solvent to achieve the
desired doses (e.g., LD50 of 9.66 ug/mg and LD100 of 11.72 pg/mg of insect body mass).[5]

» Topical Application: Apply a small, precise volume of the 2-octenoic acid solution to the
dorsal surface of each larva. A control group should be treated with the solvent alone.

» Observation: Monitor the larvae for mortality and behavioral changes over 24 and 48 hours.

e Hemolymph Collection: At specified time points, collect hemolymph from the larvae for
further analysis.

Methodology for In Vitro Hemocyte Assay:
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e Hemocyte Culture: Collect hemolymph from healthy larvae and establish primary hemocyte
cultures in an appropriate insect cell culture medium.

e Treatment: Add 2-octenoic acid directly to the cultured hemocytes to achieve final
concentrations of interest (e.g., 0.16 and 0.33 pg/ul).[5]

 Incubation: Incubate the treated hemocytes for 24 and 48 hours.

o Apoptosis Analysis: Use a fluorescence microscope and an apoptosis detection kit to assess
the percentage of apoptotic and necrotic cells.

o Caspase Activity: Measure caspase activation in the treated hemocytes using a
commercially available caspase activity assay Kkit.

Visualizations

The following diagrams, generated using Graphviz (DOT language), illustrate key pathways
and workflows related to 2-octenoic acid research.

In Vivo Assay In Vitro Assay

. _ _Source Treatment Incubation Apoptosis & Caspase
Hemolymph Collection ’| Hemocyte Culture > (2-0ctenoic Acid) > (2an, 48h) >1 " Activity Analysis
G. mellonella Larvae Topical Application Mortality & Behavior
(2-Octenoic Acid) (24h, 48h)

Click to download full resolution via product page

Caption: Experimental workflow for assessing the insecticidal activity of 2-Octenoic acid.
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Caption: Postulated role of 2-Octenoic acid in gut-liver crosstalk and lipid metabolism.
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Caption: Proposed mechanism of antimicrobial action for 2-Octenoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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